Cas no 81-85-6 (10-bromo-14-methyl-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione)

$10-bromo-14-methyl-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione structure$

81-85-6 structure

Product Name:10-bromo-14-methyl-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione

CAS No:81-85-6

Molecular Formula:C₁₇H₁₀BRNO₂

Molecular Weight:340.17

MDL:MFCD00035875

CID:34263

PubChem ID:66492

10-bromo-14-methyl-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione Properties

Names and Identifiers

- 6-Bromo-3-methyl-3H-dibenz[f,ij]isoquinoline-2,7-dione
- 3H-DIBENZ(F,IJ)ISOQUINOLINE-2,7-DIONE, 6-BROMO-3-METHYL-3H-NAPHTHO(1,2,3-DE)QUINOLINE-2,7-DIONE, 6-BROMO-3-METHYL-6-BRO...
- B.M.A.P
- 1'-Methyl-4-brom-anthrapyridon
- 4-bromo-1,9-N-methyl anthrapyridone
- 6-Brom-3-methyl-3H-naphtho[1,2,3-de]chinolin-2,7-dion
- 6-Bromo-3-methyl-3H-dibenz(f,ij)isoquinoline-2,7-dione
- 6-bromo-3-methyl-3H-naphtho[1,2,3-de]quinoline-2,7-dione
- 6-bromo-N-methylanthrapyridone
- W-109290
- SCHEMBL2483117
- 3H-Dibenz[f,ij]isoquinoline-2,7-dione, 6-bromo-3-methyl-
- NPD8030
- Z56761998
- QTNAUUGQZYCWGQ-UHFFFAOYSA-N
- DTXSID5058856
- 81-85-6
- bromo-hydroxy-methyl-[?]one
- EINECS 201-381-8
- 6-Bromo-3-methyl-7H-dibenz[f,ij]isoquinoline-2,7-(3H)-dione
- SR-01000906487
- 10-bromo-14-methyl-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13(17)-heptaene-8,15-dione
- 6-bromo-3-methyl-2H-naphtho[1,2,3-de]quinoline-2,7(3H)-dione
- CS-0300840
- BM8D2P3VV2
- 3H-Naphtho[1,2,3-de]quinoline-2,7-dione, 6-bromo-3-methyl-
- C17H10BrNO2
- Oprea1_211150
- 6-brom-3-methyl-3H-dibenz[f,ij]isoquinolin-2,7-dion
- HMS655C06
- Oprea1_327343
- SR-01000906487-1
- C17-H10-Br-N-O2
- 3H-Naphtho(1,2,3-de)quinoline-2,7-dione, 6-bromo-3-methyl-
- STL558623
- 4-Bromo-N-methyl-1(N),9-anthrapyridone
- AKOS001032286
- F0020-1981
- ChemDiv1_023986
- 3H-Dibenz(f,ij)isoquinoline-2,7-dione, 6-bromo-3-methyl-
- NS00038157
- +Expand
- MDL： MFCD00035875
- InChIKey： QTNAUUGQZYCWGQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H10BrNO2/c1-19-13-7-6-12(18)16-15(13)11(8-14(19)20)9-4-2-3-5-10(9)17(16)21/h2-8H,1H3
- SMILES： O=C1N(C)=C2C3C(C=1)=C4C(C=CC=C4)=C(=O)C3=C(Br)C=C2

Computed Properties

Exact Mass: 338.98900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 338.989
Heavy Atom Count: 21
Complexity: 529
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 37.4A^2

Experimental Properties

LogP: 3.40540
PSA: 39.07000
Refractive Index: 1.757
Boiling Point: 528.7°C at 760 mmHg
Melting Point: 273.6 °C
Flash Point: 273.6°C
Density: 1.7

10-bromo-14-methyl-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
eNovation Chemicals LLC	Y1003073-1g	6-Bromo-3-methyl-3H-dibenz[f,ij]isoquinoline-2,7-dione	81-85-6	95%	1g	$1000	2022-09-10
Life Chemicals	F0020-1981-2μmol	10-bromo-14-methyl-14-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione	81-85-6	90%+	2μl	$57.0
TRC	B283720-25mg	6-Bromo-3-methyl-3H-dibenz[f,ij]isoquinoline-2,7-dione	81-85-6		25mg	$ 530.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1371510-5g	6-Bromo-3-methyl-3h-naphtho[1,2,3-de]quinoline-2,7-dione	81-85-6	98%	5g	￥124.00

10-bromo-14-methyl-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione Related Literature

1. 191. Monomethyl-indoles, -benzofurans, and -benzothiophens, their long-range and other proton–proton couplings, and the non-equivalence of methylene protons in some intermediate diethyl acetals

J. A. Elvidge,R. G. Foster J. Chem. Soc. 1964 981
2. Copper complexes of 2,6-bis(iminomethyl)pyridine derivatives and of 1,3-bis(pyridin-2-yl)pyrazole. Effects of ligand bulk and conformational strain on the ground state of a six-co-ordinate copper(II) ion

Joanne M. Holland,Xiaoming Liu,Jing P. Zhao,Frank E. Mabbs,Colin A. Kilner,Mark Thornton-Pett,Malcolm A. Halcrow J. Chem. Soc. Dalton Trans. 2000 3316
3. Copper complexes of 2,6-bis(iminomethyl)pyridine derivatives and of 1,3-bis(pyridin-2-yl)pyrazole. Effects of ligand bulk and conformational strain on the ground state of a six-co-ordinate copper(II) ion

Joanne M. Holland,Xiaoming Liu,Jing P. Zhao,Frank E. Mabbs,Colin A. Kilner,Mark Thornton-Pett,Malcolm A. Halcrow J. Chem. Soc. Dalton Trans. 2000 3316
4. General synthetic routes to β-hydroxy-acids from t-butyl esters and the Reformatskii reaction

D. A. Cornforth,A. E. Opara,G. Read J. Chem. Soc. C 1969 2799
5. Preparation of mononuclear and dinuclear Rh hydrotris(pyrazolyl)borato complexes containing arenethiolato ligands and conversion of the mononuclear complexes into dinuclear Rh–Rh and Rh–Ir complexes with bridging arenethiolato ligands

Hidetake Seino,Takanori Yoshikawa,Masanobu Hidai,Yasushi Mizobe Dalton Trans. 2004 3593
6. Irreversible transformation of chiral to achiral polymorph of K[Co(HCOO)3]: synthesis, structures, and magnetic properties

Zhiming Duan,Zheming Wang,Song Gao Dalton Trans. 2011 40 4465

81-85-6 (10-bromo-14-methyl-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione) Related Products

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